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Compound of Interest

Compound Name: Z-Yvad-afc

Cat. No.: B12318658

For Researchers, Scientists, and Drug Development Professionals

This document provides detailed application notes and protocols for the use of Z-YVAD-AFC
(N-benzyloxycarbonyl-Tyr-Val-Ala-Asp-7-amino-4-trifluoromethylcoumarin), a fluorogenic
substrate for the detection of caspase-1 (Interleukin-1p Converting Enzyme, ICE) activity.

Introduction

Z-YVAD-AFC is a sensitive and specific substrate for caspase-1 and related caspases that
recognize the YVAD sequence.[1] Upon cleavage by active caspase-1, the fluorophore 7-
amino-4-trifluoromethylcoumarin (AFC) is released. The free AFC exhibits a significant
fluorescence signal with excitation and emission maxima at approximately 400 nm and 505 nm,
respectively, allowing for the quantitative measurement of caspase-1 activity in cell lysates and
purified enzyme preparations.[2][3][4] The intact substrate has a blue fluorescence, while the
cleaved AFC emits a yellow-green fluorescence.[1][5]

Quantitative Data Summary
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Parameter Value Reference
Excitation Wavelength 400 nm [L112][31[41[6]
Emission Wavelength 505 nm [1112][3]1[4][6]
Recommended Substrate

o 25-50 pM [718]
Concentration (in assay)
Stock Solution Concentration 1 mM in DMSO 9]

) -20°C or -80°C (protect from
Storage of Stock Solution ) [61[7]
light)

Incubation Time 1-2 hours at 37°C [1119]

Typical Cell Lysate Protein
] 50-200 ug per assay [5]
Concentration

Caspase-1 Signhaling Pathway

Caspase-1 is a key inflammatory caspase that plays a crucial role in the innate immune
response. Its activation is tightly regulated and occurs within a multi-protein complex known as
the inflammasome.[10] Upon recognition of various stimuli, such as pathogen-associated
molecular patterns (PAMPS) or danger-associated molecular patterns (DAMPS), sensor
proteins like NLRP3 oligomerize and recruit the adaptor protein ASC. ASC, in turn, recruits pro-
caspase-1, leading to its proximity-induced auto-activation.[2] Activated caspase-1 then
cleaves its downstream targets, including the pro-inflammatory cytokines pro-interleukin-1f3
(pro-IL-13) and pro-interleukin-18 (pro-IL-18), leading to their maturation and secretion.[2][10] It
also cleaves Gasdermin D to induce a pro-inflammatory form of cell death called pyroptosis.[2]
The activity of this crucial enzyme can be effectively measured using the Z-YVAD-AFC
substrate.
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Caspase-1 Activity Assay Workflow
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Caspase-1 Activity Measurement]. BenchChem, [2025]. [Online PDF]. Available at:
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z-yvad-afc]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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